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Compound of Interest

Compound Name: Z-LVG-CHN2

Cat. No.: B037999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-LVG-CHN2 is a cell-permeable, irreversible inhibitor of cysteine proteinases, with notable

activity against cathepsins.[1][2] This tripeptide derivative is an important tool for studying the

role of these proteases in various physiological and pathological processes, including viral

entry.[1][2] Notably, Z-LVG-CHN2 has been identified as an effective inhibitor of SARS-CoV-2

replication by targeting the 3CL pro protease, with an EC50 of 190 nM.[1] These application

notes provide detailed protocols for the preparation of Z-LVG-CHN2 stock solutions in dimethyl

sulfoxide (DMSO) and their application in cell-based assays.

Quantitative Data Summary
For accurate and reproducible experimental design, key quantitative data for Z-LVG-CHN2 are

summarized in the table below.
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Parameter Value Source

Molecular Weight 445.51 g/mol

Solubility in DMSO ≥ 10 mM

EC₅₀ (SARS-CoV-2 replication) 190 nM

Recommended Working

Concentration Range
0 - 10 µM

Storage of Stock Solution in

DMSO

-20°C for up to 1 month, -80°C

for up to 6 months

Experimental Protocols
Protocol 1: Preparation of a 10 mM Z-LVG-CHN2 Stock
Solution in DMSO
This protocol outlines the preparation of a high-concentration stock solution of Z-LVG-CHN2 in

DMSO, which can be subsequently diluted to various working concentrations for in vitro

experiments.

Materials:

Z-LVG-CHN2 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
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Calculation: To prepare 1 mL of a 10 mM stock solution, the required mass of Z-LVG-CHN2
is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 445.51 g/mol x 1000 mg/g

Mass = 4.4551 mg

Weighing: On a calibrated analytical balance, accurately weigh 4.46 mg of Z-LVG-CHN2
powder and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the

Z-LVG-CHN2 powder.

Solubilization: Securely cap the tube and vortex the solution at room temperature until the

powder is completely dissolved. Gentle warming (e.g., 37°C for 5-10 minutes) can be applied

to aid dissolution if necessary. Visually inspect the solution to ensure no particulates are

present.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots

at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).

Note on DMSO: DMSO is hygroscopic. Use a fresh, unopened bottle or a properly stored

anhydrous grade to ensure maximum solubility and stability of the compound. The final

concentration of DMSO in cell culture media should be kept below 0.5% to minimize

cytotoxicity, with a concentration of less than 0.1% being ideal.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the serial dilution of the 10 mM Z-LVG-CHN2 stock solution to prepare

a range of working concentrations for a typical cell-based antiviral or cytotoxicity assay.

Materials:
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10 mM Z-LVG-CHN2 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Intermediate Dilution: Prepare an intermediate stock solution to facilitate accurate serial

dilutions. For example, to make a 1 mM intermediate stock:

Dilute the 10 mM stock solution 1:10 by adding 10 µL of the 10 mM stock to 90 µL of

sterile DMSO.

Serial Dilution for Working Solutions: The following steps outline the preparation of a dilution

series from 10 µM down to 0.01 µM, ensuring the final DMSO concentration in the cell

culture medium is consistent and low (e.g., 0.1%). This example is for a final volume of 1 mL

per well.

Highest Concentration (10 µM): To achieve a final concentration of 10 µM in 1 mL of

media, you will need a 1000x stock of 10 mM.

Add 1 µL of the 10 mM Z-LVG-CHN2 stock solution to 999 µL of cell culture medium.

This results in a final DMSO concentration of 0.1%.

Subsequent Dilutions: To maintain a constant DMSO concentration across all working

solutions, it is recommended to first prepare a series of intermediate stocks in DMSO and

then dilute each of these into the final culture medium.

Alternative Method (Dilution in Media): If maintaining a precisely constant DMSO

concentration is less critical than minimizing the number of steps, you can perform a serial

dilution in the cell culture medium. However, be aware that the DMSO concentration will

decrease with each dilution step.
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Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of Z-LVG-CHN2. For the example

above, this would be 1 µL of DMSO in 999 µL of medium (0.1% DMSO).

Example Dilution Table for a 96-well plate (final volume 100 µL/well):

Final
Concentration (µM)

Volume of 10 mM
Stock (µL)

Volume of Media
(µL)

Final DMSO (%)

10 0.1 99.9 0.1

5 0.05 99.95 0.05

2.5 0.025 99.975 0.025

1 0.01 99.99 0.01

0.1 0.001 99.999 0.001

Vehicle Control 0.1 (of pure DMSO) 99.9 0.1

Note: For very small volumes, it is advisable to perform an intermediate dilution step to ensure

accuracy.

Visualizations
Signaling Pathway: Cathepsin-Mediated Viral Entry
The following diagram illustrates the mechanism by which cathepsins facilitate the entry of

certain viruses, such as SARS-CoV-2, into host cells. Z-LVG-CHN2 inhibits the activity of these

cathepsins, thereby blocking a critical step in the viral lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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